Cas no 82450-02-0 (3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one)

• Product Name: 3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one
• CAS No: 82450-02-0
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 690672
• PubChem ID: 12950759
• Update Time: 2025-04-19

3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one
• 4-azabicyclo[4.2.0]octa-1(6),2-dien-5-one
• AKOS006356425
• DTXSID30513739
• 82450-02-0

• Inchi： 1S/C7H7NO/c9-7-6-2-1-5(6)3-4-8-7/h3-4H,1-2H2,(H,8,9)
• InChI Key： WXCVAKPVFPOUQO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1)CC2

Computed Properties

• Exact Mass: 121.052763847g/mol
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų